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1-Dehydroxy-23-deoxojessic acid 1-Dehydroxy-23-deoxojessic acid
Brand Name: Vulcanchem
CAS No.: 149252-87-9
VCID: VC0179552
InChI: InChI=1S/C31H50O3/c1-19(2)20(3)8-9-21(4)22-12-14-28(6)23-10-11-24-29(7,26(33)34)25(32)13-15-30(24)18-31(23,30)17-16-27(22,28)5/h19,21-25,32H,3,8-18H2,1-2,4-7H3,(H,33,34)/t21-,22-,23+,24+,25+,27-,28+,29+,30-,31+/m1/s1
SMILES: CC(C)C(=C)CCC(C)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C(=O)O)O)C)C
Molecular Formula: C31H50O3
Molecular Weight: 470.7269

1-Dehydroxy-23-deoxojessic acid

CAS No.: 149252-87-9

Main Products

VCID: VC0179552

Molecular Formula: C31H50O3

Molecular Weight: 470.7269

1-Dehydroxy-23-deoxojessic acid - 149252-87-9

CAS No. 149252-87-9
Product Name 1-Dehydroxy-23-deoxojessic acid
Molecular Formula C31H50O3
Molecular Weight 470.7269
IUPAC Name (1S,3R,6S,7S,8R,11S,12S,15R,16R)-6-hydroxy-7,12,16-trimethyl-15-[(2R)-6-methyl-5-methylideneheptan-2-yl]pentacyclo[9.7.0.01,3.03,8.012,16]octadecane-7-carboxylic acid
Standard InChI InChI=1S/C31H50O3/c1-19(2)20(3)8-9-21(4)22-12-14-28(6)23-10-11-24-29(7,26(33)34)25(32)13-15-30(24)18-31(23,30)17-16-27(22,28)5/h19,21-25,32H,3,8-18H2,1-2,4-7H3,(H,33,34)/t21-,22-,23+,24+,25+,27-,28+,29+,30-,31+/m1/s1
SMILES CC(C)C(=C)CCC(C)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C(=O)O)O)C)C
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PubChem Compound 3008861
Last Modified Nov 17 2021
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